6-Fluoro-3-iodo-4-nitro-1H-indazole
Overview
Description
6-Fluoro-3-iodo-4-nitro-1H-indazole is a useful research compound. Its molecular formula is C7H3FIN3O2 and its molecular weight is 307.02 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Unusual Formation of Benzotriazole-N-oxides : A study on the reaction of N-unsubstituted indazoles with nitroaryl derivatives revealed the unusual formation of benzotriazole-N-oxides, indicating a novel reaction pathway and potential applications in synthetic organic chemistry (Alkorta et al., 2013).
Development of Biheteroaryl Fluorophores : Research demonstrated the synthesis of donor-acceptor-type biheteroaryl fluorophores via oxidative C-H/C-H cross-coupling, showcasing the potential for creating new fluorophores with tunable emissions, which could be used in imaging and as optical sensors (Cheng et al., 2016).
Biological Importance
- Synthesis of 2-Azetidinone Derivatives : A study synthesized a series of 3-chloro-1-{[2-(6-nitro-1H-indazol-1-yl)ethyl]amino}-4-(substituted phenyl)-2-azetidinones and evaluated them for antibacterial, antifungal, antitubercular, and anti-inflammatory activities, demonstrating the potential of indazole derivatives in developing new therapeutic agents (Samadhiya et al., 2012).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and rinsing cautiously with water for several minutes in case of contact with eyes .
Future Directions
Indazole-containing heterocyclic compounds have a wide variety of medicinal applications, including as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents . Therefore, the development of novel methods for the regiocontrolled synthesis of substituted indazoles, such as “6-Fluoro-3-iodo-4-nitro-1H-indazole”, is of strategic importance .
Properties
IUPAC Name |
6-fluoro-3-iodo-4-nitro-2H-indazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3FIN3O2/c8-3-1-4-6(7(9)11-10-4)5(2-3)12(13)14/h1-2H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYFJIWZQSMZCML-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C2=C(NN=C21)I)[N+](=O)[O-])F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3FIN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50646391 |
Source
|
| Record name | 6-Fluoro-3-iodo-4-nitro-2H-indazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50646391 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
307.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
885522-71-4 |
Source
|
| Record name | 6-Fluoro-3-iodo-4-nitro-2H-indazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50646391 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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